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An In-depth Technical Guide to the Chemical Properties and Reactivity of Triphenylaluminum

For Researchers, Scientists, and Drug Development Professionals

Abstract

Triphenylaluminum (TPA), with the chemical formula CisH1sAl, is a highly reactive
organoaluminum compound that serves as a potent Lewis acid and a valuable reagent in
organic synthesis and materials science.[1][2] Characterized as a white crystalline solid, its
utility is underscored by its extreme sensitivity to air and moisture, necessitating specialized
handling procedures under inert atmospheres.[1][2][3] This guide provides a comprehensive
overview of the core chemical properties, reactivity, and experimental protocols associated with
triphenylaluminum, tailored for professionals in research and development.

Chemical and Physical Properties

Triphenylaluminum's physical properties are fundamental to its handling and application in
various chemical processes. The compound is a white crystalline solid, and its thermal
behavior has been a subject of some discrepancy in reported literature, likely due to variances
in purity and measurement conditions.[1][3][4] It is readily soluble in anhydrous, non-protic
organic solvents such as toluene, chloroform, and ethers.[1] In solution, its structure is highly
dependent on the solvent; it exists as a dimer in hydrocarbon solvents, connected by bridging
phenyl groups, but forms monomeric complexes in coordinating solvents like tetrahydrofuran
(THF).[1][5]
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Table 1: Physical and Chemical Properties of Triphenylaluminum

Property Value Source(s)
Molecular Formula CisHisAl [1][41[6]
Molecular Weight 258.3 g/mol [1][2]16]
Appearance White crystalline solid [1112][3]
] ] 229-232 °C (after
Melting Point o [11[3][4]
sublimation); 237 °C
- ) 245 °C (Note: Decomposition
Boiling Point [1]
may occur)
) 0.868g/mLat25°C(asalM
Density o [11[3][4]
solution in dibutyl ether)
Flash Point 17 °C (62.6 °F) [3][4]
Soluble in anhydrous organic
solvents (dibutyl ether,
Solubility chloroform, toluene). Insoluble [1]

and reacts vigorously with

water.

Enthalpy of Sublimation

41 £ 1 kcal/mol (at 455 K)

[7]

CAS Number

841-76-9

[11(31[4]

Reactivity and Chemical Behavior

The reactivity of triphenylaluminum is dominated by the polarized aluminum-carbon bond and

the electron-deficient nature of the aluminum center, which imparts strong Lewis acidity.[1][2]

Reactivity with Air and Water

Triphenylaluminum is extremely reactive with both air and water. It is a pyrophoric compound,

meaning it can ignite spontaneously upon exposure to air.[6] This necessitates that all handling

and storage be conducted under a dry, inert atmosphere such as nitrogen or argon.[8]
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The reaction with water is immediate, vigorous, and highly exothermic, sometimes described as
explosive.[8][9] This hydrolysis reaction produces aluminum hydroxide and benzene.[1] This
extreme water sensitivity precludes the use of any protic solvents in reactions involving
triphenylaluminum.[1]

Lewis Acidity and Complex Formation

As a potent Lewis acid, triphenylaluminum readily accepts electron pairs from donor molecules
to form stable complexes.[2] This behavior is crucial for its role in catalysis. For instance, it
forms adducts with ethers, amines, and other Lewis bases.[5] In solvents like THF, the
formation of a monomeric AlIPhs(THF) complex enhances its reactivity in certain catalytic
applications compared to its dimeric form in non-coordinating solvents.[1]

Role in Organic Synthesis and Polymerization

Triphenylaluminum is a versatile reagent in organic synthesis. It serves as a catalyst for the
polymerization of vinyl compounds and facilitates various dehydration and alkylation reactions.
[1] It can also act as a strong reducing agent.[3] Its reaction with carbonyl compounds, such as
the radical reaction observed with benzophenone, highlights its utility in forming new carbon-
carbon bonds.[1]

Experimental Protocols and Methodologies

Due to its hazardous nature, working with triphenylaluminum requires meticulous attention to
safety and adherence to established protocols.

Safety and Handling

Caution! Triphenylaluminum is pyrophoric and reacts violently with water.[8] All operations must
be performed in a well-maintained, nitrogen-filled glovebox or under a continuous flow of inert
gas using Schlenk line techniques.[8]

o Personal Protective Equipment (PPE): Wear flame-retardant laboratory coats, chemical-
resistant gloves, and safety glasses or a face shield.[4]

 Inert Atmosphere: Ensure all glassware is rigorously dried by flaming under vacuum or oven-
drying, and the entire apparatus is purged with dry nitrogen or argon before introducing the
reagent.[8]
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o Storage: Store in a tightly sealed container under an inert atmosphere, away from heat,
ignition sources, and moisture.[10]

» Fire Extinguishing: In case of fire, use a Class D fire extinguisher (for combustible metals).
DO NOT USE WATER, carbon dioxide, or halogenated extinguishers.[4]

Synthesis of Triphenylaluminum via Transmetalation

A common laboratory-scale synthesis involves the transmetalation reaction between
diphenylmercury and aluminum metal.[1][8] The following protocol is adapted from the
procedure published in Organic Syntheses.[8]

Reaction:3 Hg(CesHs)2 + 2 Al » 2 Al(CeHs)s + 3 Hg[2]

Materials:

Aluminum wool (12 g, 0.44 g-atom)

Diphenylmercury (80 g, 0.23 mole)

Sodium-dried xylene (340 mL)

Anhydrous diethyl ether (250 mL)
Procedure:

o Apparatus Setup: A 500-mL one-necked flask with a side arm for nitrogen inlet is fitted with a
reflux condenser. The entire system is thoroughly dried by flaming under a slow stream of
nitrogen.[8]

e Reaction Initiation: Inside a nitrogen-filled glovebox, the flask is charged with aluminum wool
and diphenylmercury. Sodium-dried xylene is added, and the flask is re-attached to the
condenser.[8]

o Reflux: The reaction mixture is heated in an oil bath maintained at 140-150 °C and allowed
to reflux for 24 hours under a positive pressure of nitrogen.[8]
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» Solvent Removal: After cooling to room temperature, the xylene is removed by distillation
under reduced pressure (20—30 mm HQ).[8]

» Extraction: The remaining solid, containing the product and elemental mercury, is transferred
to a Soxhlet extraction thimble inside a glovebox. The product is extracted with anhydrous
diethyl ether for 15-20 hours. During this time, white crystals of the triphenylaluminum
etherate precipitate in the extraction flask.[8]

« |solation of Etherate: The ether is decanted, and the crystals are washed with small portions
of dry ether. The triphenylaluminum etherate is then dried at 25 °C under reduced pressure.

[8]

 Purification (Sublimation): To obtain pure, ether-free triphenylaluminum, the etherate is
heated to 150 °C under high vacuum (0.1 mm Hg). The triphenylaluminum sublimes and can
be collected on a cold finger or in a cooler part of the apparatus, yielding the final product
with a melting point of 229-232 °C.[1]

Visualization of Workflows and Reactions

Diagrams created using Graphviz provide clear visual representations of key processes
involving triphenylaluminum.
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Reactants:

- Diphenylmercury Reflux at 140-150°C
- Aluminum Wool (24 hours)

- Xylene

Vacuum Distillation
(Remove Xylene)

Vacuum Sublimation - :
(150°C, 0.1 mmHg) }—> Pure Triphenylaluminum

Soxhlet Extraction Triphenylaluminum
(with Diethyl Ether) Etherate Crystals

Al(CeHs)3 3 H20
(Triphenylaluminum) (Water)

Violent
Exothermic
Reaction

i

Al(OH)s 3 CeHs
(Aluminum Hydroxide) (Benzene)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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